Cas no 1081114-28-4 (1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid)

1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid is a heterocyclic compound featuring a fused triazolopyridazine core linked to a piperidine-4-carboxylic acid moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The isopropyl substitution enhances lipophilicity, while the carboxylic acid group provides a handle for further derivatization or salt formation. Its rigid triazolopyridazine scaffold contributes to high binding affinity in target interactions, particularly in kinase inhibition or CNS-targeted applications. The compound's balanced polarity and structural versatility make it suitable for optimizing pharmacokinetic profiles in lead optimization studies. It is typically handled under standard laboratory conditions, with stability dependent on proper storage away from moisture and strong oxidizers.
1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid structure
1081114-28-4 structure
Product Name:1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
CAS No:1081114-28-4
MF:C14H19N5O2
MW:289.332962274551
MDL:MFCD11501638
CID:5564058
Update Time:2025-06-08

1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
    • MDL: MFCD11501638
    • Inchi: 1S/C14H19N5O2/c1-9(2)13-16-15-11-3-4-12(17-19(11)13)18-7-5-10(6-8-18)14(20)21/h3-4,9-10H,5-8H2,1-2H3,(H,20,21)
    • InChI Key: MSKZTTLMGKBSLA-UHFFFAOYSA-N
    • SMILES: N1(C2=NN3C(C(C)C)=NN=C3C=C2)CCC(C(O)=O)CC1

Experimental Properties

  • Density: 1.4±0.1 g/cm3

1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Security Information

1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
OTAVAchemicals
3460267-100MG
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid
1081114-28-4 95%
100MG
$200 2023-07-09
OTAVAchemicals
3460267-250MG
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid
1081114-28-4 95%
250MG
$250 2023-07-09
OTAVAchemicals
3460267-500MG
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid
1081114-28-4 95%
500MG
$300 2023-07-09
OTAVAchemicals
3460267-1G
1-[3-(propan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-4-carboxylic acid
1081114-28-4 95%
1G
$375 2023-07-09
A2B Chem LLC
AI97444-100mg
1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
1081114-28-4 95%
100mg
$423.00 2024-04-20
A2B Chem LLC
AI97444-250mg
1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
1081114-28-4 95%
250mg
$478.00 2024-04-20
A2B Chem LLC
AI97444-500mg
1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
1081114-28-4 95%
500mg
$534.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1389508-100mg
1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
1081114-28-4 98%
100mg
¥2875.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1389508-250mg
1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
1081114-28-4 98%
250mg
¥3594.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1389508-500mg
1-(3-Isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid
1081114-28-4 98%
500mg
¥3973.00 2024-08-09

1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid Related Literature

Additional information on 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid

Recent Advances in the Study of 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid (CAS: 1081114-28-4)

The compound 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid (CAS: 1081114-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyridazine core linked to a piperidine carboxylic acid moiety, has been investigated for its role as a modulator of various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Recent studies have highlighted its promising pharmacological properties, making it a subject of intense research.

One of the key areas of interest is the compound's potential as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid exhibits selective inhibition against specific kinase isoforms, with notable potency in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase-targeted therapies.

In addition to its kinase inhibitory activity, recent research has explored the compound's interactions with GPCRs. GPCRs are a large family of membrane proteins involved in signal transduction and are important drug targets. Molecular docking studies have revealed that the compound can bind to specific GPCR subtypes, potentially modulating their activity. This dual functionality—acting on both kinases and GPCRs—positions 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid as a versatile scaffold for multitarget drug design.

The synthesis and optimization of this compound have also been a focus of recent investigations. Researchers have developed efficient synthetic routes to produce 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid with high purity and yield. Structure-activity relationship (SAR) studies have further elucidated the importance of the isopropyl and carboxylic acid functional groups in mediating its biological activity. These insights are invaluable for the design of derivatives with improved pharmacokinetic and pharmacodynamic properties.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to enhance its therapeutic potential. Additionally, in vivo studies are required to validate its efficacy and safety in animal models. Ongoing research aims to address these limitations and explore the compound's applicability in preclinical settings.

In conclusion, 1-(3-isopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-4-carboxylic acid (CAS: 1081114-28-4) represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activity. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for advancing this compound toward clinical applications. The findings to date underscore its potential to contribute to the development of innovative therapies for complex diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd